Cas no 1351661-44-3 (5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride)

• Product Name: 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride
• CAS No: 1351661-44-3
• MF: C₁₅H₁₇ClN₆OS
• MW: 364.853079557419
• CID: 5812195
• PubChem ID: 71780008
• Update Time: 2025-06-08

5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride
• 1351661-44-3
• 5-[4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl]-2,1,3-benzothiadiazole hydrochloride
• F5095-0891
• AKOS026685240
• benzo[c][1,2,5]thiadiazol-5-yl(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
• VU0635062-1
• 2,1,3-benzothiadiazol-5-yl-[4-(1-methylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride

• Inchi： 1S/C15H16N6OS.ClH/c1-19-5-4-16-15(19)21-8-6-20(7-9-21)14(22)11-2-3-12-13(10-11)18-23-17-12;/h2-5,10H,6-9H2,1H3;1H
• InChI Key： CHSWJALAOMIVSC-UHFFFAOYSA-N
• SMILES： Cl.S1N=C2C=CC(=CC2=N1)C(N1CCN(C2=NC=CN2C)CC1)=O

Computed Properties

• Exact Mass: 364.0873081g/mol
• Monoisotopic Mass: 364.0873081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4Ų

Additional information on 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride

Introduction to 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride (CAS No. 1351661-44-3)

5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride (CAS No. 1351661-44-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the benzothiadiazole class, which is well-known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a piperazine moiety and a methyl-substituted imidazole ring, contribute to its unique pharmacological properties. In recent years, such derivatives have been extensively studied for their potential applications in treating various therapeutic conditions.

The piperazine moiety in the molecular structure of 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride plays a crucial role in modulating biological activity. Piperazine derivatives are known for their ability to interact with multiple targets, including enzymes and receptors, which makes them valuable in the development of drugs with diverse mechanisms of action. The methyl-substituted imidazole ring further enhances the compound's pharmacological profile by contributing to its binding affinity and selectivity.

Recent research has highlighted the therapeutic potential of benzothiadiazole derivatives in addressing neurological disorders, cardiovascular diseases, and inflammatory conditions. The benzothiadiazole core of this compound is particularly interesting due to its ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) targets. Studies have shown that benzothiadiazole-based compounds can modulate neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and epilepsy.

In addition to its CNS applications, 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride has shown promise in combating inflammation and oxidative stress. The benzothiadiazole scaffold is known for its anti-inflammatory properties, which are attributed to its ability to inhibit key pro-inflammatory pathways. Furthermore, the compound's structure allows it to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These properties make it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy. Improved solubility ensures better absorption and distribution throughout the body, while enhanced bioavailability increases the compound's therapeutic window. These characteristics make 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride an attractive candidate for further development into a novel therapeutic agent.

Current research efforts are focused on optimizing the synthesis and purification methods of this compound to improve its yield and purity. Advances in synthetic chemistry have enabled the development of more efficient synthetic routes, which could reduce production costs and facilitate large-scale manufacturing. Additionally, computational modeling techniques are being employed to predict and enhance the pharmacokinetic properties of this compound.

The development of 5-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl-2,1,3-benzothiadiazole hydrochloride also involves rigorous preclinical studies to evaluate its safety and efficacy. Preclinical trials are essential for identifying potential side effects and determining the optimal dosage regimen before human clinical trials can begin. These studies provide critical data on how the compound interacts with biological systems and help identify any potential toxicities or adverse reactions.

In conclusion,5-4-(1-methyl-1H-imidazol-2-yl)piperazine - 1-carbonyl - 2 , 1 , 3 - benzothiadiazole hydrochloride represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activities make it a valuable asset in pharmaceutical research. As research continues to uncover new applications for this compound, it is expected that further developments will expand its therapeutic potential and contribute to improving patient outcomes.